N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine

• IUPAC Name: N-methyl-N-[(1-methylpyrazol-4-yl)methyl]-1-(6-methylthieno[2,3-d]pyrimidin-4-yl)piperidin-4-amine
• InChI: InChI=1S/C18H24N6S/c1-13-8-16-17(19-12-20-18(16)25-13)24-6-4-15(5-7-24)22(2)10-14-9-21-23(3)11-14/h8-9,11-12,15H,4-7,10H2,1-3H3
• InChI Key: IXTBCVQNBPLRPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=CN=C2S1)N3CCC(CC3)N(C)CC4=CN(N=C4)C
• Molecular Formula: C18H24N6S
• Molecular Weight: 356.5 g/mol

Description

This compound belongs to a class of chemicals that exhibit varied biological activities and are of interest in the development of pharmaceutical agents. The molecule's structure suggests it is a part of heterocyclic chemistry, encompassing pyrazole, pyrimidine, and piperidine rings, which are common in many drugs and research compounds.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step chemical reactions that incorporate various functional groups into a heterocyclic backbone. For example, the reaction of 6-methyl-2-methylthio-3-(2-thioxo-1,3,4-oxadiazol-5-yl)methyl-4(3H)-pyrimidinone with amines has been studied, showcasing the complexity of synthesizing such molecules (Yakubkene & Vainilavichyus, 1998).

Molecular Structure Analysis

The molecular structure of compounds in this class can be elucidated through various spectroscopic methods, including NMR, IR, and X-ray crystallography. For instance, the structure of pyrazole derivatives was determined using these techniques, highlighting the importance of structural analysis in understanding compound properties (Titi et al., 2020).

Scientific Research Applications

Synthesis and Biological Activities

Antitumor, Antifungal, and Antibacterial Pharmacophore Sites : The synthesis of pyrazole derivatives, including compounds structurally related to the query chemical, has shown significant biological activity against breast cancer and microbial threats. These compounds were characterized by X-Ray crystal study and their bioactivities were confirmed through various analyses (Titi et al., 2020).

Heterocyclic Synthesis : The creation of novel heterocyclic compounds, including thieno[2,3-d]pyrimidin derivatives, has been a focus for synthesizing a diverse range of compounds with potential biological activities. Such syntheses involve intramolecular cyclization techniques to create compounds with spectral, elemental, and crystallographic characteristics (Ho & Suen, 2013).

Pharmacological Properties and Applications

Antiemetic Agents : Compounds with a methylthio substituent on the pyrimidine ring, similar in structure to the query compound, have shown promising pharmacological profiles, including antiemetic, tranquilizing, and analgesic properties. These findings are the result of synthesizing and screening a series of 4-piperazinopyrimidines, highlighting the therapeutic potential of such compounds (Mattioda et al., 1975).

Dual-Action Hypoglycemic Agents : N-(pyrimidin-4-yl)thiazol-2-amine derivatives, through structural optimization, have been identified as potent dual-acting hypoglycemic agents activating both glucokinase (GK) and PPARγ. This indicates a promising avenue for the development of novel therapeutic agents for managing diabetes (Song et al., 2011).

Chemical Synthesis and Material Science

Microwave Irradiative Cyclocondensation : The synthesis of pyrimidine-linked pyrazole heterocyclic compounds by microwave irradiative cyclocondensation demonstrates the compound's utility in creating insecticidal and antimicrobial agents. This process involves the condensation of N-(4,6-dimethyl-pyrimidin-2-yl)-3-oxo butyramide with acid hydrazides, indicating the compound's relevance in synthesizing bioactive molecules (Deohate & Palaspagar, 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its potential applications. If it has medicinal properties, for example, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.